Cas no 57229-25-1 (4-Phospho D-Erythronate)

• Product Name: 4-Phospho D-Erythronate
• CAS No: 57229-25-1
• Molecular Formula: C₄H₆O₈P-₃
• Molecular Weight: 213.05944
• CID: 1060119
• PubChem ID: 449304

4-Phospho D-Erythronate Properties

Names and Identifiers

• 4-Phospho D-Erythronate
• 4-Phospho D-Erythron
• (2R,3R)-2,3-dihydroxy-4-phosphonooxybutanoic acid
• 4-phosphoerythronate
• DB03108
• PD059855
• (2R,3R)-2,3-dihydroxy-4-(phosphonooxy)butanoic acid
• C03393
• CHEMBL1160945
• [R-(R*,R*)]-2,3-Dihydroxy-4-(phosphonooxy)butanoic Acid
• CHEBI:49003
• NS00069413
• DTXSID70332305
• 2bet
• 4-O-phosphono-D-erythronic acid
• 4-phospho-D-erythronic acid
• Q27104642
• SCHEMBL420471
• 4-Phospho-D-erythronate
• 57229-25-1
• (2R,3R)-2,3-Dihydroxy-4-(phosphonooxy)butanoic Acid; [R-(R*,R*)]-2,3-Dihydroxy-4-(phosphonooxy)butanoic Acid;

• InChIKey： ZCZXOHUILRHRQJ-PWNYCUMCSA-N
• Inchi： InChI=1S/C4H9O8P/c5-2(3(6)4(7)8)1-12-13(9,10)11/h2-3,5-6H,1H2,(H,7,8)(H2,9,10,11)/t2-,3-/m1/s1
• SMILES： C(C(C(C(=O)O)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 216.00400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 216.00350424g/mol
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• LogP: -2.09790
• PSA: 154.33000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharide phosphates